1-(2-ethylhexanoyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 2-ethyl-1-[4-(2-fluorophenyl)piperazin-1-yl]hexan-1-one
• InChI: InChI=1S/C18H27FN2O/c1-3-5-8-15(4-2)18(22)21-13-11-20(12-14-21)17-10-7-6-9-16(17)19/h6-7,9-10,15H,3-5,8,11-14H2,1-2H3
• InChI Key: KKWKIHYYYCZWCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)N1CCN(CC1)C2=CC=CC=C2F
• Molecular Formula: C18H27FN2O
• Molecular Weight: 306.4 g/mol

Description

1-(2-ethylhexanoyl)-4-(2-fluorophenyl)piperazine, also known as 2-EHP-4-FPP, is a novel chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of piperazine derivatives and has been found to possess potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(2-ethylhexanoyl)-4-(2-fluorophenyl)piperazine is not fully understood. However, it has been suggested that it may act as a modulator of the serotonergic and dopaminergic systems in the brain. It has also been shown to interact with GABA receptors, which may contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been found to alter the levels of various neurotransmitters in the brain, including serotonin, dopamine, and GABA. It has also been shown to affect the activity of certain enzymes, such as monoamine oxidase and acetylcholinesterase. These biochemical effects may contribute to the observed therapeutic properties of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of studying 1-(2-ethylhexanoyl)-4-(2-fluorophenyl)piperazine in the laboratory is its relatively simple synthesis method. Additionally, its potential therapeutic properties make it a promising candidate for drug development. However, one limitation of studying this compound is its limited availability and high cost.

Future Directions

There are several future directions for research on 1-(2-ethylhexanoyl)-4-(2-fluorophenyl)piperazine. One area of interest is its potential applications in the treatment of neurological and psychiatric disorders. Further studies are needed to fully understand its mechanism of action and to determine its efficacy and safety in humans. Additionally, research on the synthesis of analogs of this compound may lead to the development of more potent and selective compounds.

Scientific Research Applications

1-(2-ethylhexanoyl)-4-(2-fluorophenyl)piperazine has been extensively studied for its potential therapeutic properties. It has been found to exhibit antinociceptive, anxiolytic, and antidepressant effects in animal models. Additionally, it has been shown to possess antipsychotic and anticonvulsant properties. These findings suggest that this compound may have potential applications in the treatment of various neurological and psychiatric disorders.